ethyl 2-methyl-5-((3-nitrobenzoyl)oxy)-1-phenyl-1H-benzo[g]indole-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-(3-nitrobenzoyl)oxy-1-phenylbenzo[g]indole-3-carboxylate
• InChI: InChI=1S/C29H22N2O6/c1-3-36-29(33)26-18(2)30(20-11-5-4-6-12-20)27-23-15-8-7-14-22(23)25(17-24(26)27)37-28(32)19-10-9-13-21(16-19)31(34)35/h4-17H,3H2,1-2H3
• InChI Key: LSBQQSYONPLPLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C3=CC=CC=C32)OC(=O)C4=CC(=CC=C4)[N+](=O)[O-])C5=CC=CC=C5)C
• Molecular Formula: C29H22N2O6
• Molecular Weight: 494.5 g/mol

Description

This compound is a derivative of indole, which is a heterocyclic aromatic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. Indole derivatives are widely used in the pharmaceutical industry and are important for the synthesis of many natural products.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, indole compounds are known to undergo a variety of chemical reactions. For example, they can participate in electrophilic substitution reactions and can act as nucleophiles in reactions with electrophiles.

Scientific Research Applications

Biological Activity and Medicinal Potential

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Synthesis and Novel Methods

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Multifunctional Compounds and Nenitzescu Synthesis

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Specific Applications

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Future Directions

The study and application of indole derivatives is a vibrant field of research, particularly in drug discovery. Given the structural complexity and potential for functionalization of this compound, it could be an interesting candidate for further study.